Cas no 2764731-30-6 (4-Ethoxy-2-iodo-1-methylbenzene)

• Product Name: 4-Ethoxy-2-iodo-1-methylbenzene
• CAS No: 2764731-30-6
• MF: C₉H₁₁IO
• MW: 262.087515115738
• CID: 6795523
• PubChem ID: 70646342
• Update Time: 2025-10-29

4-Ethoxy-2-iodo-1-methylbenzene Chemical and Physical Properties

Names and Identifiers

• SCHEMBL12062656
• A1-39355
• 4-ethoxy-2-iodo-1-methylbenzene
• 2764731-30-6
• MFCD34552110
• 4-Ethoxy-2-iodo-1-methylbenzene

• Inchi： 1S/C9H11IO/c1-3-11-8-5-4-7(2)9(10)6-8/h4-6H,3H2,1-2H3
• InChI Key： ZOESXPLWWTZGQO-UHFFFAOYSA-N
• SMILES： IC1C=C(C=CC=1C)OCC

Computed Properties

• Exact Mass: 261.98546g/mol
• Monoisotopic Mass: 261.98546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 9.2Ų

Additional information on 4-Ethoxy-2-iodo-1-methylbenzene

4-Ethoxy-2-Iodo-1-Methylbenzene: A Comprehensive Overview

4-Ethoxy-2-Iodo-1-Methylbenzene, also known by its CAS registry number CAS No. 2764731-30-6, is a highly specialized aromatic compound with significant applications in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structure, which includes an ethoxy group at the para position, an iodine atom at the ortho position, and a methyl group at the meta position relative to the benzene ring. The combination of these substituents imparts distinctive chemical properties, making it a valuable intermediate in various synthetic pathways.

The synthesis of 4-Ethoxy-2-Iodo-1-Methylbenzene typically involves a series of carefully controlled reactions, including Friedel-Crafts alkylation and iodination processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing byproducts and improving yield. For instance, researchers have employed transition metal catalysts, such as palladium complexes, to facilitate coupling reactions that are critical in constructing the desired aromatic framework.

In terms of chemical properties, 4-Ethoxy-2-Iodo-1-Methylbenzene exhibits high thermal stability and moderate solubility in organic solvents. Its electronic structure, influenced by the electron-donating ethoxy and methyl groups as well as the electron-withdrawing iodine atom, makes it a versatile building block for further functionalization. The compound has been extensively studied for its role in cross-coupling reactions, such as Suzuki-Miyaura and Heck reactions, which are pivotal in drug discovery and material synthesis.

Recent studies have highlighted the potential of 4-Ethoxy-2-Iodo-1-Methylbenzene in the development of advanced materials, particularly in the field of optoelectronics. By incorporating this compound into conjugated systems, researchers have achieved enhanced charge transport properties and improved device performance in organic light-emitting diodes (OLEDs) and photovoltaic cells. Additionally, its application as a precursor for bioactive molecules has garnered attention in medicinal chemistry.

The demand for 4-Ethoxy-2-Iodo-1-Methylbenzene has grown significantly due to its versatility across multiple industries. Its use as an intermediate in pharmaceutical synthesis has been particularly notable, with applications ranging from anti-inflammatory agents to antiviral compounds. Furthermore, its role in agrochemical development has expanded, with researchers exploring its potential as a precursor for novel herbicides and insecticides.

In conclusion, 4-Ethoxy-2-Iodo-1-Methylbenzene, with its unique structural features and diverse applications, remains a cornerstone in modern organic chemistry. As research continues to uncover new synthetic pathways and functional applications, this compound is poised to play an even more critical role in advancing scientific and industrial frontiers.